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Compound of Interest

Compound Name: spb

Cat. No.: B1663442 Get Quote

Disclaimer: The following information is provided based on the assumption that "spb" was a

typographical error for Sodium Borohydride (NaBH₄). Sodium Borohydride is a hazardous

chemical, and all safety protocols must be strictly followed.

Researchers, scientists, and drug development professionals must adhere to stringent safety

measures when handling Sodium Borohydride (NaBH₄) due to its toxic, corrosive, and water-

reactive nature.[1] This guide provides essential safety and logistical information, including

operational and disposal plans, to ensure the safe handling of this chemical in a laboratory

setting.

Personal Protective Equipment (PPE)
The minimum required PPE when handling Sodium Borohydride includes:

Eye and Face Protection: Tightly fitting safety goggles and a face shield are mandatory to

protect against dust and splashes.[1]

Hand Protection: Nitrile or neoprene gloves should be worn.[2] It is crucial to inspect gloves

for any damage before use and to use proper glove removal techniques to avoid skin

contact.[2]

Body Protection: A fire/flame resistant lab coat, fully buttoned, with sleeves of sufficient

length to prevent skin exposure, is required.[1] Full-length pants and closed-toe shoes made

of rubber or leather are also necessary.[1]
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Respiratory Protection: In situations where there is a risk of exceeding permissible exposure

limits or when engineering controls are insufficient, a full-face respirator with multi-purpose

combination (US) respirator cartridges should be used.[1] The use of a respirator requires

proper training and fit-testing.[2]

Safe Handling and Operational Plan
Engineering Controls: All operations involving Sodium Borohydride should ideally be

conducted in a glove box under an inert atmosphere to prevent contact with moisture and air.

[1][2] If a glove box is not available, work should be performed in a chemical fume hood with

sufficient ventilation.[3]

Storage: Sodium Borohydride should be stored in a tightly sealed container in a cool, dry,

and well-ventilated area, away from water, acids, and oxidizing agents.[4][5] It is sensitive to

air and moisture and should be stored under an inert gas.[1]

Handling Procedures:

Avoid the formation of dust.[1]

Do not allow the substance to come into contact with water, as this reaction releases

flammable hydrogen gas.[3][4]

Wash hands thoroughly before breaks and immediately after handling the product.[1]

Ensure that an approved and certified emergency eyewash station and safety shower are

readily accessible.[1]

Disposal Plan
Spills: In the event of a spill, evacuate the area of personnel not wearing appropriate PPE.[3]

Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[3] Do not use

water.[3] Collect the material in a covered container for disposal.[3] The spill area should be

ventilated and washed after cleanup is complete.[3]

Waste Disposal: Unused or waste Sodium Borohydride must be treated as hazardous waste.

[3] It can be carefully and completely quenched with isopropanol before being placed in an
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appropriate waste container.[2] Dispose of the waste in accordance with local, regional, and

national environmental regulations.[6]

Quantitative Data
While specific occupational exposure limits for Sodium Borohydride have not been established

by all regulatory bodies, it is recognized as a hazardous substance that can be absorbed

through the skin.[3] The following table summarizes key quantitative data related to its hazards.

Property Value Source

LD50 Oral (rat) 162 mg/kg [5]

Melting Point
> 300 °C (> 572 °F) with

decomposition

Density 1.07 g/cm³ at 20 °C (68 °F)

Vapor Pressure
< 1 hPa at ca. 25 °C (ca. 77

°F)

Experimental Protocols
The recommendations for PPE and handling procedures are based on the known chemical

properties and reactivity of Sodium Borohydride. For instance, its violent reaction with water to

produce flammable hydrogen gas necessitates the use of inert atmospheres and the avoidance

of aqueous solutions for quenching or firefighting.[4] The corrosive nature of the substance and

its ability to cause severe skin and eye burns inform the requirements for comprehensive body

and eye protection.[1][2]

Logical Workflow for PPE Selection
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Sodium Borohydride PPE Selection

Hazard Assessment

Personal Protective Equipment Selection

Engineering & Administrative Controls

Start: Handling Sodium Borohydride

Identify Hazards:
- Water Reactive

- Toxic
- Corrosive

Use Engineering Controls:
- Glove box (inert atmosphere)

- Fume hood

Mitigate with

Eye Protection:
Tightly fitting safety goggles

AND face shield

Hand Protection:
Nitrile or neoprene gloves

Body Protection:
- Fire/flame resistant lab coat

- Full-length pants
- Closed-toe shoes

Respiratory Protection:
(If risk of inhalation)
Full-face respirator

Follow Safe Handling Procedures:
- Avoid dust

- No contact with water
- Emergency eyewash/shower access

Assess Need

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE for handling Sodium Borohydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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